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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the proper disposal
procedures for EPZ-719, a potent and selective SETD2 inhibitor used in preclinical studies.

As a novel research chemical, specific disposal instructions for EPZ-719 are not readily
available in public resources. Therefore, it is crucial to adhere to best practices for the disposal
of research-grade chemicals with unknown hazard profiles. The primary source of detailed
safety and disposal information is the Safety Data Sheet (SDS) provided by the chemical
supplier. Always consult the SDS for EPZ-719 from your specific vendor before handling or
disposing of the material.

General Principles for Chemical Waste Disposal

In the absence of a specific SDS, the following general procedures should be followed for the
disposal of research chemicals like EPZ-719. These guidelines are based on standard
laboratory safety protocols for handling potent compounds of unknown toxicity.

1. Waste ldentification and Segregation:

» All materials contaminated with EPZ-719, including unused product, solutions, contaminated
personal protective equipment (PPE), and labware (e.g., pipette tips, vials), should be
treated as hazardous chemical waste.
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e Segregate EPZ-719 waste from other chemical waste streams to prevent accidental
reactions.

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling EPZ-719 and its waste. This includes:
o Nitrile gloves
o Safety goggles or a face shield
o Alab coat

3. Waste Collection and Storage:

o Collect solid waste in a clearly labeled, sealed container. The label should include
"Hazardous Waste," the chemical name ("EPZ-719"), and any known hazard symbols.

o Collect liquid waste in a compatible, leak-proof, and clearly labeled container. If dissolved in
a solvent, the solvent's hazards must also be considered and indicated on the label.

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

4. Institutional Disposal Procedures:

o Follow your institution's specific chemical waste management procedures. This typically
involves contacting the Environmental Health and Safety (EHS) office for waste pickup and
disposal.

o Never dispose of EPZ-719 down the drain or in the regular trash.

Key Information to Locate in the EPZ-719 Safety
Data Sheet (SDS)

Once you obtain the SDS from your supplier, pay close attention to the following sections for
detailed disposal guidance:
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Section Information to Look For

Provides guidance on safe handling practices
Section 7: Handling and Storage and appropriate storage conditions to minimize

risks.

] Details the necessary personal protective
Section 8: Exposure Controls/Personal ) ] )
) equipment (PPE) required when handling the
Protection
substance.

This is the most critical section for disposal. It
will provide specific instructions on how to
dispose of the chemical and its contaminated
) ] ] ) packaging in accordance with regulations. It

Section 13: Disposal Considerations ] ] )
may include information on whether the
chemical is considered a hazardous waste and
the appropriate disposal methods (e.g.,

incineration).

Outlines the requirements for safely transporting
Section 14: Transport Information the chemical waste, which is typically handled

by a certified waste disposal vendor.

Provides information on the regulatory status of
Section 15: Regulatory Information the chemical, which can influence disposal

requirements.

Logical Workflow for EPZ-719 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of EPZ-719.
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Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831913#epz-719-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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